5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide

• Molecular Formula: C21H20BrN5O3
• Molecular Weight: 470.3 g/mol
• IUPAC Name: 5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazinyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C21H20BrN5O3/c1-12-4-7-15(10-13(12)2)24-20(29)18-17(22)11-23-21(25-18)27-26-19(28)14-5-8-16(30-3)9-6-14/h4-11H,1-3H3,(H,24,29)(H,26,28)(H,23,25,27)
• InChI Key: INFLSGXCMXNJCM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=NC(=NC=C2Br)NNC(=O)C3=CC=C(C=C3)OC)C

Description

5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a pyrimidine derivative that exhibits promising anti-cancer properties and has been the focus of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are essential for cancer cell growth and proliferation. Additionally, it may induce oxidative stress and DNA damage in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide has been shown to have minimal toxicity in normal cells. However, it has been demonstrated to induce DNA damage and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide in lab experiments is its potent anti-cancer properties. Additionally, this compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for further development as an anti-cancer agent. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of this compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets. Finally, the in vivo efficacy and safety of this compound need to be evaluated in animal models to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide has been described in several scientific studies. The most commonly used method involves the reaction of 5-bromo-2-chloropyrimidine with 3,4-dimethylphenylamine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 4-methoxybenzoylhydrazine to yield the final product.

Scientific Research Applications

The anti-cancer properties of 5-bromo-N-(3,4-dimethylphenyl)-2-[2-(4-methoxybenzoyl)hydrazino]-4-pyrimidinecarboxamide have been extensively studied. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been demonstrated to induce cell cycle arrest and apoptosis in cancer cells.